Cas no 75844-17-6 (Cyclohexanepropanoic acid, 1-(methoxycarbonyl)-2-oxo-, methyl ester)

• Product Name: Cyclohexanepropanoic acid, 1-(methoxycarbonyl)-2-oxo-, methyl ester
• CAS No: 75844-17-6
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 538896
• PubChem ID: 10083085
• Update Time: 2025-04-19

Cyclohexanepropanoic acid, 1-(methoxycarbonyl)-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, 1-(methoxycarbonyl)-2-oxo-, methyl ester
• methyl 1-(3-methoxy-3-oxopropyl)-2-oxocyclohexane-1-carboxylate
• DTXSID10435364
• 75844-17-6

• Inchi： 1S/C12H18O5/c1-16-10(14)6-8-12(11(15)17-2)7-4-3-5-9(12)13/h3-8H2,1-2H3
• InChI Key： OFRYMLNXTYIBLN-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1(C(=O)OC)CCC(=O)OC

Computed Properties

• Exact Mass: 242.11542367g/mol
• Monoisotopic Mass: 242.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.7Ų